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Compound of Interest

Compound Name: THP-SS-PEG1-Tos

Cat. No.: B611363

Essential Safety and Handling Guide for THP-
SS-PEG1-Tos

This guide provides crucial safety and logistical information for handling THP-SS-PEG1-Tos, a
cleavable 1-unit PEG ADC linker used in the synthesis of antibody-drug conjugates (ADCs).[1]
[2] Researchers, scientists, and drug development professionals should adhere to these
procedures to ensure laboratory safety and proper chemical management.

Disclaimer: No specific Safety Data Sheet (SDS) for THP-SS-PEG1-Tos was found during this
search. The following information is based on general best practices for handling similar
chemical compounds, including PEGylated, tosylated, and disulfide-containing molecules, as
well as antibody-drug conjugate linkers.[3][4][5] It is imperative to obtain the SDS from your
supplier for comprehensive and specific safety information.

Chemical and Physical Properties
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Property Value Source
CAS Number 1807512-37-3
Molecular Formula C16H2405S3
Molecular Weight 392.6 g/mol
Varies; may be a solid, wax-
Appearance ) ] ) o
like solid, or viscous liquid
Purity Typically =95% or 98%
-20°C, under an inert
Storage Conditions atmosphere (Nitrogen or

Argon), protected from light

Typically shipped at ambient
o N temperature; evaluation
Shipping Conditions ] )
samples may be shipped with

blue ice

Personal Protective Equipment (PPE)

Given that THP-SS-PEG1-Tos is a component used in the synthesis of highly potent ADCs,
stringent PPE is required to minimize exposure.
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PPE Category

Item

Specification and Use

Hand Protection

Double Gloves

Two layers of nitrile, latex, or
neoprene gloves. Change
gloves immediately if

contaminated.

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles
or a face shield that meets
appropriate government
standards (e.g., NIOSH in the
US or EN 166 in the EU).

Body Protection

Laboratory Coat

Standard lab coat for general

use.

Chemical Protective Clothing

Required for tasks with a
higher risk of splashing or

aerosol generation.

Respiratory Protection

Fume Hood or Respirator

All handling of the solid
compound or solutions should
be performed in a certified
chemical fume hood. For high-
risk tasks or in the absence of
a fume hood, a NIOSH-
approved respirator may be

necessary.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated laboratory.

» Use a certified chemical fume hood for all weighing, reconstituting, and aliquoting activities to

avoid inhalation of any dust or aerosols.
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» For large-scale operations or when handling highly potent ADCs synthesized with this linker,
consider the use of an isolator or glove box.

Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store the container at -20°C in a dark, dry place under an inert atmosphere like nitrogen or

argon.
o PEG derivatives are sensitive to light and oxidation.
Preparation of Stock Solutions:

» Before opening, allow the vial to slowly warm to room temperature to prevent moisture
condensation.

e Open the vial in a chemical fume hood.

¢ Weigh the desired amount of THP-SS-PEG1-Tos quickly as PEG compounds can be
hygroscopic.

e Dissolve in an appropriate anhydrous solvent such as DMSO, DMF, chloroform, or
dichloromethane.

» To aid dissolution, the tube may be warmed to 37°C and sonicated in an ultrasonic bath.
o After use, flush the vial with a dry, inert gas (nitrogen or argon) before sealing tightly.

» Store stock solutions in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-
thaw cycles. Stock solutions stored at -20°C should be used within one month, and those at
-80°C within six months.

Disposal Plan

All waste containing THP-SS-PEG1-Tos must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.
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Waste Segregation:

» Solid Waste: Collect any contaminated lab supplies (e.qg., pipette tips, tubes, gloves) in a
designated, labeled hazardous waste container.

e Liquid Waste:

o Collect unused solutions and rinsates in a clearly labeled, sealed hazardous waste

container.

o Do not dispose of this chemical down the drain. Many organic compounds and their
derivatives are prohibited from sewer disposal.

o Agueous and organic waste should be collected separately.
Decontamination:
o Decontaminate work surfaces with an appropriate solvent and then soap and water.

o For spills, absorb the material with an inert absorbent and place it in a sealed container for
hazardous waste disposal.

Experimental Workflow
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Workflow for Handling THP-SS-PEG1-Tos

Preparation

(Receive and Inspect ShipmenD

A

/

Store at -20°C
(Inert Atmosphere, Dark)

Retrieve from Storage

Handling (in‘

;:ume Hood)

unilibrate Vial

to Room Temp)

A

A

/
Weigh Compound
/

Prepare Stock Solution
(Anhydrous Solvent)

Storage

'and Use

[Aliquot into Single-Use Vials)

A

/

(Store Aliquots at -20°C or —80°(D

A

/

Use in Experiments

4

\
\

4
’/
Collect Solid Waste
(Contaminated PPE, etc.)

N

/~  Disposal \

\
Collect Liquid Waste
(Unused Solutions)

\

[Dispose as Haz

ardous Waste)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of THP-SS-PEG1-Tos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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